![molecular formula C16H25N3O2S B2964107 Tert-butyl 1-[(1,3-thiazol-2-ylmethyl)amino]-6-azaspiro[2.5]octane-6-carboxylate CAS No. 1803608-89-0](/img/structure/B2964107.png)
Tert-butyl 1-[(1,3-thiazol-2-ylmethyl)amino]-6-azaspiro[2.5]octane-6-carboxylate
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Overview
Description
“Tert-butyl 1-[(1,3-thiazol-2-ylmethyl)amino]-6-azaspiro[2.5]octane-6-carboxylate” is a chemical compound with the CAS No. 1803608-89-0 . It has a molecular weight of 323.45 and a molecular formula of C16H25N3O2S .
Molecular Structure Analysis
The molecular structure of this compound includes a thiazole ring, an aminomethyl group, and a spirocyclic structure . The exact 3D structure would require more detailed analysis, such as X-ray crystallography or NMR spectroscopy .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 323.45 and a molecular formula of C16H25N3O2S . Other properties such as boiling point and storage conditions are not specified .Scientific Research Applications
Synthesis and Molecular Structure
Compounds with complex structures similar to Tert-butyl 1-[(1,3-thiazol-2-ylmethyl)amino]-6-azaspiro[2.5]octane-6-carboxylate are synthesized to explore their molecular frameworks and potential as building blocks in organic chemistry. For instance, the synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate , a cyclic amino acid ester, demonstrates the intricate processes involved in creating such molecules, including intramolecular lactonization and characterization through NMR spectroscopy and X-ray diffraction analysis (Moriguchi et al., 2014).
Photochemical and Thermal Rearrangements
Research into the photochemical and thermal behavior of oxaziridines, compounds related to the azaspiro structure, sheds light on the stereoelectronic control theory. This theory explains the regioselectivities observed in such rearrangements, offering insights into the underlying mechanisms governing the behavior of these and similar compounds (Lattes et al., 1982).
Applications in Drug Discovery
The synthesis of 6-azaspiroalkanes and their use as innovative scaffolds for drug discovery highlight the potential pharmaceutical applications of spirocyclic compounds. These structures provide a versatile platform for the development of new drugs by facilitating the exploration of chemical space beyond traditional piperidine systems (Chalyk et al., 2017).
Sensory Materials for Volatile Acid Vapors
The study of benzothizole modified carbazole derivatives illustrates the role of tert-butyl moieties in forming organogels that can act as fluorescent sensory materials. These materials are capable of detecting acid vapors, showcasing the potential of tert-butyl derivatives in the development of chemosensors and sensory applications (Sun et al., 2015).
Conformational Analysis of Pseudopeptides
Spirolactams, acting as conformationally restricted pseudopeptides, offer valuable insights into the design of peptide mimetics. The synthesis and conformational analysis of such compounds reveal their potential in mimicking the structural features of peptides, which is crucial for developing peptide-based therapeutics (Fernandez et al., 2002).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 2-(1,3-thiazol-2-ylmethylamino)-6-azaspiro[2.5]octane-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O2S/c1-15(2,3)21-14(20)19-7-4-16(5-8-19)10-12(16)18-11-13-17-6-9-22-13/h6,9,12,18H,4-5,7-8,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXFFHALNOHQMQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CC2NCC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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